Cas no 1260384-12-0 (2-Bromo-6-fluoro-4-methoxybenzoic acid)

• Product Name: 2-Bromo-6-fluoro-4-methoxybenzoic acid
• CAS No: 1260384-12-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4565401
• Update Time: 2025-10-28

2-Bromo-6-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-methoxybenzoic acid
• Benzoic acid, 2-bromo-6-fluoro-4-methoxy-
• 2-bromo-6-fluoro-5-methoxybenzoic acid

• Inchi： 1S/C8H6BrFO3/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： NTLWLHXBCMZHMM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(OC)C=C1Br

Additional information on 2-Bromo-6-fluoro-4-methoxybenzoic acid

Comprehensive Guide to 2-Bromo-6-fluoro-4-methoxybenzoic acid (CAS No. 1260384-12-0): Properties, Applications, and Market Insights

2-Bromo-6-fluoro-4-methoxybenzoic acid (CAS No. 1260384-12-0) is a specialized aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoro-methoxy substitution pattern, serves as a versatile building block in organic synthesis. With the growing demand for fluorinated pharmaceutical intermediates, this molecule has become increasingly relevant in modern drug discovery pipelines.

The molecular structure of 2-Bromo-6-fluoro-4-methoxybenzoic acid features three distinct functional groups that contribute to its reactivity: a carboxylic acid moiety at position 1, a bromine atom at position 2, and both fluorine and methoxy substituents on the benzene ring. This multi-functionalized benzoic acid derivative exhibits interesting physicochemical properties, including moderate solubility in polar organic solvents and characteristic absorption in UV-Vis spectroscopy. Researchers particularly value its ortho-bromo para-fluoro substitution pattern for facilitating selective cross-coupling reactions.

In pharmaceutical applications, 2-Bromo-6-fluoro-4-methoxybenzoic acid CAS 1260384-12-0 has emerged as a key intermediate in the synthesis of various bioactive molecules. The presence of both fluorine and bromine atoms makes it particularly valuable for developing PET radiotracers and enzyme inhibitors. Recent studies have explored its use in creating potential therapeutics for neurological disorders, leveraging the blood-brain barrier permeability often associated with fluorinated compounds. The methoxy group additionally provides opportunities for further functionalization through demethylation or nucleophilic substitution.

The agrochemical industry has also shown interest in 2-Bromo-6-fluoro-4-methoxybenzoic acid as a precursor for novel crop protection agents. Fluorine-containing compounds frequently demonstrate improved pesticidal activity and environmental stability. Researchers are investigating derivatives of this compound as potential herbicide safeners or fungicide intermediates, capitalizing on the synergistic effects of its halogen and alkoxy substituents.

From a synthetic chemistry perspective, CAS 1260384-12-0 offers multiple handles for structural modification. The bromine atom readily participates in palladium-catalyzed cross-coupling reactions, while the carboxylic acid group can be converted to various derivatives including amides, esters, and acid chlorides. These transformations make 2-Bromo-6-fluoro-4-methoxybenzoic acid a valuable scaffold for combinatorial chemistry and structure-activity relationship studies in medicinal chemistry programs.

The global market for fluorinated benzoic acid derivatives like 2-Bromo-6-fluoro-4-methoxybenzoic acid has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysts note particular demand from contract research organizations specializing in fluorine chemistry and custom synthesis. The compound's price trajectory reflects its status as a high-value fine chemical, with purity specifications typically ranging from 95% to 99% for research applications.

Environmental and regulatory considerations for 2-Bromo-6-fluoro-4-methoxybenzoic acid 1260384-12-0 follow standard protocols for halogenated aromatic compounds. Proper handling requires standard laboratory precautions, with particular attention to waste disposal regulations for brominated materials. The compound's environmental fate and biodegradation pathways are areas of ongoing research, especially regarding the persistence of the fluoro-methoxy aromatic system in ecological systems.

Recent advancements in green chemistry have explored more sustainable synthetic routes to 2-Bromo-6-fluoro-4-methoxybenzoic acid, including catalytic bromination methods and solvent-free reaction conditions. These developments aim to reduce the environmental footprint of producing this valuable intermediate while maintaining cost-effectiveness for industrial-scale applications.

Analytical characterization of CAS 1260384-12-0 typically involves a combination of techniques including HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. The distinctive 19F NMR signal and characteristic aromatic proton splitting patterns provide valuable structural verification. Quality control protocols for commercial samples often include stringent tests for heavy metal content and residual solvents, especially for pharmaceutical-grade material.

Future research directions for 2-Bromo-6-fluoro-4-methoxybenzoic acid may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. The compound's multifunctional nature makes it an interesting candidate for developing new functional materials with tailored properties. Additionally, its derivatives may find applications in electronic materials or liquid crystal technology, where fluorine substitution often imparts desirable characteristics.

For researchers sourcing 2-Bromo-6-fluoro-4-methoxybenzoic acid, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound is typically available in gram to kilogram quantities from specialty chemical suppliers, with lead times varying based on purity requirements. Proper storage recommendations include protection from moisture and light, typically in sealed containers at controlled temperatures.

The intellectual property landscape surrounding 1260384-12-0 includes various patents describing its synthetic methods and applications, particularly in pharmaceutical compositions. Companies active in fluorine chemistry often maintain portfolios covering derivatives of this compound class, reflecting the commercial importance of such multifunctional aromatic building blocks in modern chemical industries.

In conclusion, 2-Bromo-6-fluoro-4-methoxybenzoic acid (CAS No. 1260384-12-0) represents a structurally interesting and commercially valuable chemical intermediate with diverse applications across multiple industries. Its unique combination of substituents offers numerous opportunities for chemical transformation, making it a versatile tool for researchers in medicinal chemistry, agrochemical development, and materials science. As the demand for fluorinated compounds continues to grow, the importance of such carefully designed multi-halogenated benzoic acid derivatives is likely to increase in both academic and industrial research settings.